Cas no 1795489-43-8 (1-(4-chlorophenyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentane-1-carboxamide
• CAS No: 1795489-43-8
• MF: C₁₉H₂₁ClN₄O
• MW: 356.849242925644
• CID: 5369893
• Update Time: 2025-07-02

1-(4-chlorophenyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-N-[2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl]cyclopentanecarboxamide
• 1-(4-chlorophenyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentane-1-carboxamide

• Inchi： 1S/C19H21ClN4O/c20-16-5-3-15(4-6-16)19(8-1-2-9-19)18(25)21-11-12-23-13-14-24-17(23)7-10-22-24/h3-7,10,13-14H,1-2,8-9,11-12H2,(H,21,25)
• InChI Key： GQCGWLAITUFWDA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)(C(NCCN2C3=CC=NN3C=C2)=O)CCCC1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.20±0.20(Predicted)

Additional information on 1-(4-chlorophenyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentane-1-carboxamide

Comprehensive Overview of 1-(4-chlorophenyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentane-1-carboxamide (CAS No. 1795489-43-8)

The compound 1-(4-chlorophenyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentane-1-carboxamide, identified by its CAS number 1795489-43-8, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopentane core linked to a 4-chlorophenyl group and a 1H-pyrazolo[1,5-a]imidazole moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a modulator of specific biological pathways, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel compounds like 1-(4-chlorophenyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentane-1-carboxamide has surged, driven by advancements in precision medicine and targeted therapy. This compound's imidazole and pyrazole rings are particularly noteworthy, as these heterocycles are frequently found in molecules with antimicrobial, anti-inflammatory, and anticancer properties. A growing body of literature suggests that such structures may interact with enzymes or receptors involved in cellular signaling, making them valuable tools for understanding disease mechanisms.

One of the most frequently searched questions regarding this compound is its synthetic route and scalability. The synthesis of CAS 1795489-43-8 typically involves multi-step organic reactions, including amide coupling and cyclization strategies, which are of high interest to synthetic chemists. Additionally, its solubility and stability under physiological conditions are critical parameters for researchers evaluating its suitability for in vitro or in vivo studies. These topics are often discussed in forums and academic circles, reflecting the compound's relevance in contemporary research.

Another area of interest is the structure-activity relationship (SAR) of 1-(4-chlorophenyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentane-1-carboxamide. By modifying its functional groups, scientists aim to enhance its bioavailability or selectivity for specific targets. This approach aligns with the broader trend of rational drug design, where computational tools like molecular docking and QSAR modeling are employed to predict biological activity. Such methodologies are increasingly accessible due to the rise of AI-driven drug discovery, a hot topic in the scientific community.

From an industrial perspective, the compound's patent status and commercial availability are frequently queried. While 1795489-43-8 is primarily used in research settings, its potential for commercialization depends on ongoing studies validating its efficacy and safety. Suppliers often highlight its high purity and custom synthesis options, catering to the needs of academic and pharmaceutical laboratories. This aligns with the growing emphasis on reproducible research and quality control in chemical synthesis.

Environmental and green chemistry considerations are also pertinent to discussions about this compound. Researchers are exploring sustainable synthesis methods to minimize waste and energy consumption during its production. This reflects a broader shift toward eco-friendly practices in chemical manufacturing, a trend increasingly demanded by regulatory bodies and environmentally conscious consumers.

In summary, 1-(4-chlorophenyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentane-1-carboxamide represents a fascinating intersection of medicinal chemistry, molecular biology, and industrial application. Its study not only advances scientific knowledge but also addresses practical challenges in drug development and sustainable chemistry. As research progresses, this compound may well emerge as a key player in the next generation of therapeutic agents.